Cas no 77544-60-6 (Tetraethylene glycol monotosylate)

• Product Name: Tetraethylene glycol monotosylate
• CAS No: 77544-60-6
• MF: C₁₅H₂₄O₇S
• MW: 348.411864280701
• MDL: MFCD22056303
• CID: 550228
• PubChem ID: 329767114
• Update Time: 2025-08-05

Tetraethylene glycol monotosylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
• 2-[2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHOXY]-1-(P-TOLUENESULFONYL)-ETHANOL
• Ethanol,2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-(4-methylbenzenesulfonate)
• [2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethyl-4-methylbenzenesulfonate
• tetraethyleneglycol monotosylate
• tetraglycol-Ts
• toluene-4-sulfonic acid 2-{2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethoxy}-ethyl ester
• Ts-tetraglycol
• Tetraethylene glycol p-toluenesulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl toluene-4-sulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl toluenesulfonate
• 2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethyl tosylate
• Monotosylated tetraethylene glycol
• Tetraethylene glycol monotosylate
• Tos-PEG4
• toluene-4-sulfonic acid 2-{2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethoxy)-ethyl ester
• Tos-PEG4-OH
• tetraethylene gly

• MDL： MFCD22056303
• Inchi： 1S/C15H24O7S/c1-14-2-4-15(5-3-14)23(17,18)22-13-12-21-11-10-20-9-8-19-7-6-16/h2-5,16H,6-13H2,1H3
• InChI Key： FGDJUEZBMFELRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCO

Computed Properties

• Exact Mass: 348.12400
• Monoisotopic Mass: 348.12427427 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 348.4
• XLogP3: 0.3
• Topological Polar Surface Area: 99.7

Experimental Properties

• Density: 1.202 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.507
• PSA: 110.67000
• LogP: 1.21000

Tetraethylene glycol monotosylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H314
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2927 8(6.1) / PGII
• WGK Germany：3
• Hazard Category Code： 25-34-36
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1 (8)
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tetraethylene glycol monotosylate

Introduction to Tetraethylene glycol monotosylate (CAS No. 77544-60-6)

Tetraethylene glycol monotosylate, with the chemical formula C₁₁H₁₆O₈S₂, is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS No. 77544-60-6, has garnered attention due to its versatile applications in various scientific domains. As a derivative of tetraethylene glycol, it exhibits properties that make it valuable in the synthesis of complex molecules and as an intermediate in pharmaceutical manufacturing.

The molecular structure of Tetraethylene glycol monotosylate features a backbone of four ethylene glycol units, each terminated with a tosylate group. This configuration imparts a high degree of reactivity, making it an excellent candidate for use in organic synthesis and drug development. The presence of tosylate groups enhances its utility as a protecting group or a leaving group in various chemical reactions, facilitating the construction of more intricate molecular architectures.

In recent years, Tetraethylene glycol monotosylate has been extensively studied for its potential applications in medicinal chemistry. Its ability to participate in nucleophilic substitution reactions has made it a preferred choice for synthesizing biologically active compounds. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of Tetraethylene glycol monotosylate is its role in the development of prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The reactivity of Tetraethylene glycol monotosylate allows it to be incorporated into prodrug formulations, where it can be selectively cleaved to release the active therapeutic agent at the target site. This approach has shown promise in improving drug delivery systems, enhancing bioavailability, and reducing side effects.

Moreover, Tetraethylene glycol monotosylate has found utility in the field of polymer chemistry. Its incorporation into polymer matrices can modify the physical properties of these materials, leading to enhanced durability and functionality. For instance, researchers have utilized this compound to develop biodegradable polymers that are suitable for medical implants and drug delivery systems.

The synthesis of Tetraethylene glycol monotosylate typically involves the reaction of tetraethylene glycol with chlorotosyl chloride in the presence of a base catalyst. This reaction proceeds efficiently under controlled conditions, yielding high-purity product suitable for further applications. The synthetic pathway is optimized to minimize byproduct formation, ensuring that the final product meets stringent quality standards required for pharmaceutical use.

Recent advancements in green chemistry have also influenced the production of Tetraethylene glycol monotosylate. Researchers are exploring solvent-free reactions and catalytic methods that reduce environmental impact while maintaining high yields. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, Tetraethylene glycol monotosylate (CAS No. 77544-60-6) is a multifaceted compound with broad applications in pharmaceuticals, polymer chemistry, and organic synthesis. Its unique structural features and reactivity make it indispensable in modern chemical research. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, driving innovation across multiple industries.